Cas no 1233955-48-0 (3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride)

• Product Name: 3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride
• CAS No: 1233955-48-0
• MF: C₁₂H₁₆ClFN₂O
• MW: 258.719645500183
• CID: 4788601
• Update Time: 2025-05-22

3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride
• 3-Fluoro-N-(piperidin-4-yl)benzamide (HCl)

• Inchi： 1S/C12H15FN2O.ClH/c13-10-3-1-2-9(8-10)12(16)15-11-4-6-14-7-5-11;/h1-3,8,11,14H,4-7H2,(H,15,16);1H
• InChI Key： LNBJTLGMMVTFOY-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)C(NC1CCNCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 241
• Topological Polar Surface Area: 41.1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 376.9±37.0 °C at 760 mmHg
• Flash Point: 181.7±26.5 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride

Research Brief on 3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride (CAS: 1233955-48-0): Recent Advances and Applications

3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride (CAS: 1233955-48-0) is a small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting central nervous system (CNS) disorders, cancer, and infectious diseases. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, pharmacological properties, and emerging applications.

The compound's structural features, including the piperidine moiety and the fluorine-substituted benzamide group, contribute to its unique biological activity. Recent synthetic methodologies have optimized the production of 3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride with high yield and purity, as reported in several peer-reviewed journals. These advancements are critical for scaling up production and ensuring consistency in preclinical and clinical studies.

Pharmacological studies have demonstrated that 3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. In vitro and in vivo experiments have shown its ability to cross the blood-brain barrier (BBB), a crucial property for CNS-targeted therapeutics. Additionally, its potential as an anticancer agent is being explored, with preliminary data indicating inhibitory effects on certain kinase pathways implicated in tumor growth.

Recent collaborations between academic institutions and pharmaceutical companies have accelerated the development of derivatives based on this compound. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the design and evaluation of analogs with enhanced selectivity and reduced off-target effects. Such efforts underscore the compound's versatility and its role as a scaffold for drug discovery.

In conclusion, 3-Fluoro-N-(piperidine-4-yl)benzamide hydrochloride (CAS: 1233955-48-0) represents a promising candidate for further development in multiple therapeutic areas. Ongoing research aims to elucidate its mechanism of action, optimize its pharmacokinetic profile, and advance it through clinical trials. The compound's potential to address unmet medical needs highlights its significance in the evolving landscape of chemical biology and drug discovery.